Cas no 1018050-83-3 (3-(4-fluorophenyl)-1-(furan-2-carbonyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazole)

• Product Name: 3-(4-fluorophenyl)-1-(furan-2-carbonyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazole
• CAS No: 1018050-83-3
• MF: C₁₉H₁₅FN₂O₂S
• MW: 354.398006677628
• CID: 5380761
• Update Time: 2025-06-14

3-(4-fluorophenyl)-1-(furan-2-carbonyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• [5-(4-fluorophenyl)-3-(3-methylthiophen-2-yl)-3,4-dihydropyrazol-2-yl]-(furan-2-yl)methanone
• 3-(4-fluorophenyl)-1-(furan-2-carbonyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazole

• Inchi： 1S/C19H15FN2O2S/c1-12-8-10-25-18(12)16-11-15(13-4-6-14(20)7-5-13)21-22(16)19(23)17-3-2-9-24-17/h2-10,16H,11H2,1H3
• InChI Key： XEIIECXUMCOTAQ-UHFFFAOYSA-N
• SMILES： C(N1C(C2SC=CC=2C)CC(C2=CC=C(F)C=C2)=N1)(C1=CC=CO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives

Additional information on 3-(4-fluorophenyl)-1-(furan-2-carbonyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazole

Comprehensive Overview of 3-(4-fluorophenyl)-1-(furan-2-carbonyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazole (CAS No. 1018050-83-3)

The compound 3-(4-fluorophenyl)-1-(furan-2-carbonyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazole (CAS No. 1018050-83-3) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its complex architecture, featuring a pyrazole core substituted with fluorophenyl, furan-2-carbonyl, and 3-methylthiophen-2-yl groups, makes it a promising candidate for diverse applications. Researchers are particularly interested in its potential as a scaffold for designing novel bioactive compounds, given the growing demand for small-molecule therapeutics and precision agrochemicals.

In recent years, the scientific community has focused on heterocyclic compounds due to their versatility in drug discovery. The pyrazole moiety in this molecule is a key pharmacophore, often associated with anti-inflammatory, antimicrobial, and anticancer properties. The presence of a 4-fluorophenyl group enhances its metabolic stability, while the furan-2-carbonyl and 3-methylthiophen-2-yl substituents contribute to its electronic and steric properties. These features align with current trends in fragment-based drug design and structure-activity relationship (SAR) studies, which are hot topics in medicinal chemistry.

From a synthetic perspective, CAS No. 1018050-83-3 exemplifies the advancements in multi-component reactions and catalyzed cyclization techniques. Its synthesis typically involves the condensation of hydrazines with α,β-unsaturated carbonyl compounds, followed by selective functionalization. This methodology resonates with the industry's shift toward green chemistry and atom-economical processes, addressing environmental concerns raised by regulatory bodies and sustainability advocates.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, its thiophene and furan derivatives are being explored for their pesticidal and herbicidal activities. With the global push for eco-friendly crop protection solutions, 3-(4-fluorophenyl)-1-(furan-2-carbonyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazole could play a role in developing next-generation biodegradable agrochemicals. This aligns with frequent searches on "sustainable pest control" and "low-residue pesticides", reflecting market demand.

Analytical characterization of this compound involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are critical for quality control in industrial applications. Its logP and solubility profiles suggest moderate lipophilicity, making it suitable for formulation studies—a topic frequently queried in drug delivery optimization forums. Additionally, computational studies predict favorable ADMET properties, further boosting its appeal for preclinical development.

In conclusion, CAS No. 1018050-83-3 represents a compelling case study in modern chemical innovation. Its multifaceted applications in drug discovery and agrochemical development, combined with its synthetic accessibility, position it as a valuable asset for researchers. As the scientific community continues to explore targeted therapies and green agrochemicals, this compound is poised to remain a subject of intense investigation and commercial interest.